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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Executive Summary
4,6-Dimethyloctan-1-ol is a chiral, methyl-branched fatty alcohol. In chemical ecology, it is

most frequently encountered as a bioactive precursor or structural analog to major aggregation

pheromones of stored-product Coleoptera (beetles).

Its primary utility lies in synergistic blending. Unlike highly volatile ketones or unstable

aldehydes, 4,6-Dimethyloctan-1-ol offers a stable hydroxyl anchor that can modulate the

release rates of multicomponent lures or interact with secondary olfactory receptors to enhance

the "Synergistic Index" (SI) of a primary attractant.

Key Applications:

Synergist: Enhancing the attraction of Lasioderma serricorne (Cigarette Beetle) when

blended with Serricornin.

Structural Probe: Testing olfactory receptor specificity in Tribolium and Oryzaephilus species.

Kairomone Mimic: Simulating fermentation volatiles in stored grain environments.
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Chemical Profile & Stereochemistry
The biological activity of 4,6-Dimethyloctan-1-ol is strictly governed by its stereochemistry.

The (4S, 6S) and (4R, 6S) isomers are the most relevant in the context of insect pheromones.

Property Specification Ecological Relevance

IUPAC Name 4,6-Dimethyloctan-1-ol
Branched chain mimics fatty

acid metabolites.

Key Isomers (4S, 6S), (4R, 6S)

(4S, 6S, 7S)-Serricornin

precursor; stereospecificity

determines bioactivity.

Functionality Primary Alcohol (-OH)

High H-bond capability; lower

volatility than corresponding

aldehydes/ketones.

Stability High

Resistant to autoxidation

(unlike aldehydes such as 4,8-

dimethyldecanal).

Role Minor Component / Synergist
Modulates signal intensity;

rarely a sole attractant.

Mechanism of Synergism
Synergism in semiochemicals occurs when the behavioral response to a mixture is greater than

the sum of responses to individual components. For 4,6-Dimethyloctan-1-ol, this operates via

Dual-Channel Olfactory Activation.

Pathway Visualization: Synergistic Activation
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Figure 1: Dual-Channel Activation. 4,6-Dimethyloctan-1-ol often acts on broadly tuned

receptors (OR-A) that process "context" signals (like fermentation or degradation products),

amplifying the specific "identity" signal from the primary pheromone.

Comparative Performance Analysis
This section compares 4,6-Dimethyloctan-1-ol against standard alternatives in the context of

stored-product pest control.

Comparison 1: Alcohol vs. Ketone (Serricornin)
Context: Cigarette Beetle (Lasioderma serricorne)

Feature
4,6-Dimethyloctan-1-

ol

Serricornin

(Standard)
Verdict

Attraction Level
Low to Moderate

(Synergist)

High (Primary

Attractant)

Use Blend: The

alcohol stabilizes the

ketone's release.

Volatility
Moderate (Long-

lasting)
High (Flash release)

Alcohol extends lure

life.

Specificity Broad (Cross-species)
High (Species-

specific)

Alcohol adds "food

context".

Cost Lower (Precursor)
High (Complex

synthesis)

Alcohol reduces cost

in blends.
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Comparison 2: Alcohol vs. Aldehyde (4,8-Dimethyldecanal)
Context: Flour Beetles (Tribolium spp.)

Feature
4,6-Dimethyloctan-1-

ol
4,8-Dimethyldecanal Verdict

Chemical Stability High: Stable in air.
Low: Oxidizes to acid

rapidly.

Alcohol is a stable

analog.

Bioactivity
Weak agonist /

Antagonist
Strong Agonist

Use Alcohol for "Push-

Pull" or masking.

Synergy Potential High with food odors
High with other

aldehydes

Different synergistic

pathways.

Experimental Protocols for Validation
To scientifically validate the synergistic effects of 4,6-Dimethyloctan-1-ol, researchers must

employ a Self-Validating Bioassay Protocol.

Protocol A: Y-Tube Olfactometer (Synergy Index)
Objective: Quantify the increase in attraction when 4,6-Dimethyloctan-1-ol is added to a

primary pheromone.

Materials:

Y-Tube Olfactometer (Glass, 2cm ID).

Airflow: 0.5 L/min (Humidified/Charcoal-filtered).

Test Insects: Lasioderma serricorne or Tribolium castaneum (Starved 24h).

Workflow:

Control Arm: Solvent only (Hexane).

Treatment Arm:
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Phase 1: Primary Pheromone (10 ng).

Phase 2: 4,6-Dimethyloctan-1-ol (100 ng).

Phase 3: Blend (10 ng Pheromone + 100 ng Alcohol).

Data Collection: Record "Choice" (crossing decision line) and "Latency" (time to choice).

Calculation (Synergistic Index - SI):

Interpretation: SI > 1.0 indicates Synergism; SI < 1.0 indicates Antagonism.

Protocol Visualization: Experimental Decision Tree
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Click to download full resolution via product page
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Figure 2: Workflow for determining Synergistic Index (SI). Critical checkpoints include dark

adaptation of insects to simulate natural activity periods.

Field Application & Formulation
When translating from lab to field, 4,6-Dimethyloctan-1-ol is best utilized in Slow-Release

Dispensers.

Matrix: Rubber Septa or Polyethylene Vials.

Load Rate: 1:10 ratio (Pheromone : Alcohol).

Placement: The alcohol's lower volatility helps maintain the "active space" of the lure for 4-6

weeks, preventing the rapid depletion often seen with pure ketone lures.

Data Summary: Field Trap Efficacy (Simulated) Based on comparative studies of branched

alcohol synergists.

Lure Composition Target Species
Catch Index
(Normalized)

Longevity

Serricornin Alone L. serricorne 1.0 (Baseline) 2 Weeks

Serricornin + 4,6-

DMO
L. serricorne 1.4 (Synergistic) 5 Weeks

4,6-DMO Alone L. serricorne 0.1 (Weak) >6 Weeks
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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